3-(4-{pyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione

• IUPAC Name: 3-(4-pyrido[3,4-d]pyrimidin-4-ylpiperazin-1-yl)-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C18H16N6O2S/c25-27(26)16-4-2-1-3-14(16)18(22-27)24-9-7-23(8-10-24)17-13-5-6-19-11-15(13)20-12-21-17/h1-6,11-12H,7-10H2
• InChI Key: MDTUSLVTWNSJDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2C=CN=C3)C4=NS(=O)(=O)C5=CC=CC=C54
• Molecular Formula: C18H16N6O2S
• Molecular Weight: 380.4 g/mol

Description

The compound is a complex organic molecule that contains several heterocyclic rings including a pyrido[3,4-d]pyrimidine and a benzothiazole. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be expected to contain a pyrido[3,4-d]pyrimidine ring attached to a piperazine ring, which is further connected to a benzothiazole ring. Detailed structural analysis would require experimental data such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the heterocyclic rings and the piperazine linker. The pyrimidine and benzothiazole rings might participate in electrophilic substitution reactions, while the piperazine could be involved in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. It’s likely to be a solid at room temperature, and its solubility would depend on the specific substituents present on the rings.

Scientific Research Applications

Antimicrobial Activity

Pyrimidine derivatives have been investigated for their antimicrobial potential. Researchers have synthesized various pyrimidine scaffolds and evaluated their efficacy against bacterial and fungal strains. For instance:

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Epigenetic Modulation

Pyrido[3,4-d]pyrimidine derivatives have been explored as inhibitors of histone demethylases (KDMs). These enzymes play a crucial role in epigenetic regulation. Notably:

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CDK2 Inhibition

. These compounds hold promise for cancer therapy.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved by the compound binding to the Fe(II) in the active site of CDK2 . The interaction with CDK2 leads to significant alterations in cell cycle progression and induces apoptosis within cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulation pathway. CDK2 is essential for the G1/S transition of the cell cycle. By inhibiting CDK2, the compound prevents cells from progressing from the G1 phase to the S phase, thereby halting cell division and proliferation .

Result of Action

The result of the compound’s action is the significant inhibition of cell growth. Most of the prepared compounds showed superior cytotoxic activities against various cell lines . For instance, compound 14 displayed potent dual activity against the examined cell lines and CDK2 .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any new compound, it would need to be thoroughly tested for toxicity before use.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. If it shows promising activity, it could be further optimized and potentially developed into a new drug.